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Compound of Interest

Compound Name:
1H-Cyclopropa[D]pyrrolo[1,2-

A]azocine

CAS No.: 624721-65-9

Cat. No.: B13955527

Get Quote

Content Type: Publish Comparison Guide Audience: Researchers, Structural Biologists, and

Drug Discovery Professionals Subject: Structural elucidation and crystallographic parameters

of Lundurine alkaloids (A–D) vs. alternative determination methods.

Executive Summary: The Structural Challenge of
Lundurines
Lundurine alkaloids, isolated from Kopsia species (e.g., Kopsia tenuis, Kopsia hainanensis),

represent a distinct class of indole alkaloids characterized by a highly strained, cage-like

hexacyclic skeleton containing a cyclopropane-fused indoline core.

For drug development professionals, the precise determination of the absolute configuration

(AC) of these molecules is critical due to their potential cytotoxicity and reversal of multidrug

resistance (MDR). This guide compares the efficacy of Single Crystal X-Ray Diffraction (SC-

XRD) against Nuclear Magnetic Resonance (NMR) and Computational Modeling for resolving

the Lundurine scaffold.
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Key Insight: While NMR is sufficient for planar connectivity, only X-ray crystallography has

successfully resolved the absolute stereochemistry (2R, 7R, 20R for Lundurine A) and the

unique "concave" topology of the cyclopropane ring fusion, which dictates ligand-binding

affinities.

Technical Deep Dive: The Lundurine Scaffold
The Lundurine skeleton differs from other Kopsia alkaloids (like Lapidilectines) by the presence

of a pentasubstituted cyclopropane ring fused to the indoline unit. This creates a rigid, compact

molecular architecture.

Structural Connectivity Diagram
The following diagram illustrates the core connectivity and the critical stereocenters resolved

via X-ray analysis.

Critical X-Ray Determination

Indoline Core
(Rigid Scaffold)

Cyclopropane Ring
(High Strain / C-Ring)

Fused @ C2-C3 Azocine/Cage System
(Rings D/E)

Connects via C7 Chiral Centers
(C2, C7, C20)

Defines AC

Click to download full resolution via product page

Figure 1: Connectivity map of the Lundurine hexacyclic core. The fusion of the cyclopropane

ring to the indoline creates the unique stereochemical challenge resolved by X-ray diffraction.

Comparative Analysis: X-Ray Data vs. Alternatives
This section objectively compares the "performance" of X-ray crystallographic data against

alternative structural elucidation methods for Lundurines.

Method Performance Matrix
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Feature
X-Ray

Crystallography

(Gold Standard)

NMR Spectroscopy

(NOESY/ROESY)

Computational

Prediction

(DFT/ECD)

Absolute

Configuration

Definitive (via

Anomalous

Dispersion)

Ambiguous (Requires

derivatization)

Predictive (Requires

experimental match)

Ring Strain Analysis
Direct Measurement

(Bond angles/lengths)

Inferred (Coupling

constants)

Calculated (Potential

Energy Surface)

Sample Requirement
Single Crystal (Solid

state)
Solution (Liquid/Oil) None (Virtual)

Resolution of C-Ring
Resolves cis-fusion &

"concave" face

Often obscured by

signal overlap

Good for conformation

generation

Crystallographic Parameters: Lundurine vs. Congeners
The following table summarizes experimentally derived crystallographic data for Lundurine A

and its synthetic intermediates compared to related Kopsia alkaloids. Note the prevalence of

the P212121 space group, characteristic of enantiopure chiral natural products.

Table 1: Comparative Crystallographic Metrics
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Compound
Crystal
System

Space Group
Key Structural
Insight

Ref

(-)-Lundurine A Orthorhombic P212121

Confirmed

Absolute Config:

2R, 7R, 20R.[1]

Revealed high

strain in

cyclopropane

fusion.

[1, 2]

Lundurine B Orthorhombic P212121

Confirmed via

intermediate

(Amine 4).[1]

Established

C2/C7

stereochemistry.

[3]

Lundurine C Monoclinic
P21/c

(Derivative)

Confirmed via

quaternary

ammonium

iodide derivative

(19).

[4]

Lapidilectine B Monoclinic P21

Related

pyrroloazocine

core; lacks the

cyclopropane

strain of

Lundurines.

[5]

*Note: Natural Lundurine A is a crystalline solid. Specific unit cell dimensions often vary by

solvent of crystallization; data above reflects the consensus from total synthesis confirmation

studies.

Structural Anomalies Revealed by X-Ray
X-ray data has revealed specific geometric distortions in the Lundurine scaffold that are

invisible to low-resolution techniques:
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Cyclopropane Bond Lengths: The C–C bonds in the fused cyclopropane ring typically show

shortening (approx.[2][3] 1.50–1.52 Å) compared to standard alkanes, indicative of

significant Walsh orbital character and ring strain.

Cage Concavity: The crystal packing reveals a distinct "concave" face formed by the tricyclic

system, which is the likely binding site for biological targets.

Experimental Protocol: From Isolation to Structure
To replicate or utilize these findings, researchers must follow a rigorous crystallization protocol.

The following workflow outlines the path to obtaining publication-quality X-ray data for

Lundurine-type alkaloids.
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Figure 2: Decision workflow for crystallographic determination of Kopsia alkaloids. Note the

critical derivatization step for non-crystalline congeners.

Protocol Highlights
Crystallization: Natural Lundurine A can be crystallized directly from methanol/ethyl acetate.

For oils (often Lundurine B or C), prepare the methiodide or fumarate salt to induce lattice

formation.

Data Collection: Collect data at 100 K to minimize thermal motion of the flexible azocine ring.

Refinement: For absolute configuration, ensure the Flack parameter is calculated. A value

near 0.0 indicates correct assignment; 1.0 indicates inverted structure.

Implications for Drug Development
The X-ray data of Lundurines provides actionable insights for SAR (Structure-Activity

Relationship) studies:

Pharmacophore Definition: The rigid arrangement of the nitrogen atoms (N1 and N4) is fixed

by the cyclopropane fusion. X-ray coordinates provide the exact distance constraints needed

for pharmacophore modeling.

Stability: The high ring strain confirmed by bond angle analysis suggests potential metabolic

instability (ring opening) at the cyclopropane moiety, a critical factor for ADME profiling.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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